Cas no 11003-83-1 (Germitetrine B(6CI,7CI,8CI))

• Product Name: Germitetrine B(6CI,7CI,8CI)
• CAS No: 11003-83-1
• MF: C₄₁H₆₃NO₁₄
• MW: 793.937234163284
• CID: 202456
• Update Time: 2023-11-19

Germitetrine B(6CI,7CI,8CI) Chemical and Physical Properties

Names and Identifiers

• Germitetrine B(6CI,7CI,8CI)
• Germitetrine B
• CID 133065717

• Inchi： 1S/C41H63NO14/c1-10-20(3)34(46)55-33-31(45)30-24(18-42-17-19(2)11-12-28(42)38(30,9)49)25-16-39-32(40(25,33)50)26(53-23(6)44)15-27-36(39,7)14-13-29(41(27,51)56-39)54-35(47)37(8,48)21(4)52-22(5)43/h19-21,24-33,45,48-51H,10-18H2,1-9H3/t19-,20+,21+,24-,25-,26+,27-,28-,29-,30+,31+,32+,33-,36-,37-,38+,39-,40-,41+/m0/s1
• InChI Key： KBGNYIWYDYVUFP-LXLRLIQISA-N
• SMILES： O1[C@]2([C@H](CC[C@@]3(C)[C@@H]2C[C@H]([C@H]2[C@@]4([C@H]([C@@H]([C@@H]5[C@@](C)([C@@H]6CC[C@H](C)CN6C[C@H]5[C@@H]4C[C@@]132)O)O)OC([C@H](C)CC)=O)O)OC(C)=O)OC([C@](C)([C@@H](C)OC(C)=O)O)=O)O

Computed Properties

• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 56
• Rotatable Bond Count: 12
• Complexity: 1630
• Topological Polar Surface Area: 219